N1-benzyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-benzyl-N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C20H20N6O3/c1-12-10-16(23-19(29)18(28)21-11-13-6-3-2-4-7-13)26(25-12)20-22-15-9-5-8-14(15)17(27)24-20/h2-4,6-7,10H,5,8-9,11H2,1H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: MDBMBPOWKNLVIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=CC=C2)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.4 g/mol
• CAS No.: 1014047-66-5

Description

N1-benzyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C20H20N6O3 and its molecular weight is 392.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Research demonstrates the synthesis of pyrimidine and pyrazole derivatives, investigating their potential in various biological activities. For instance, Deohate and Palaspagar (2020) outlined the synthesis of pyrimidine-linked pyrazole heterocyclic compounds by microwave irradiative cyclocondensation, exploring their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020). Similarly, Asegbeloyin et al. (2014) focused on the synthesis of pyrazole derivatives, including their characterization and evaluation for antimicrobial and cytotoxic activities against various cancer cell lines (Asegbeloyin et al., 2014).

Chemical Synthesis and Material Applications

In addition to biological activities, some research has delved into the synthesis methodologies and applications of related heterocyclic compounds in material science. For example, Scanlan, Slawin, and Walton (2004) developed a general synthetic route to oxime oxalate amides, exploring their potential in generating various lactams, highlighting the versatility of these compounds in chemical synthesis (Scanlan, Slawin, & Walton, 2004).

Antimicrobial and Anticancer Properties

Further research has been conducted on the antimicrobial and anticancer properties of pyrazole and pyrimidine derivatives. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidine derivatives, evaluating their activity as anticancer and anti-5-lipoxygenase agents, indicating the potential therapeutic applications of these compounds (Rahmouni et al., 2016).